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Compound of Interest

2,5-dichloro-N-
Compound Name:
phenylbenzenesulfonamide

Cat. No.: B312446

Technical Guide: 2,5-dichloro-N-
phenylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological relevance of 2,5-dichloro-N-phenylbenzenesulfonamide.

Core Compound Information

Chemical Formula: C12HoCI2NO2S[1]

Molecular Weight: 302.18 g/mol

Physicochemical Data

A summary of the key physicochemical properties of 2,5-dichloro-N-
phenylbenzenesulfonamide and a closely related isomer, N-(2,5-
Dichlorophenyl)benzenesulfonamide, are presented below for comparative analysis.
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Value (2,5-dichloro-N- Value (N-(2,5-

Property phenylbenzenesulfonamid  Dichlorophenyl)benzenesu
e) Ifonamide)

Molecular Formula C12H9CI2NO2S C12H9CI2NO2S

Molecular Weight 302.18 g/mol 302.16 g/mol [2]

CAS Number 91498-90-7 Not specified

Synthesis and Experimental Protocols

The synthesis of 2,5-dichloro-N-phenylbenzenesulfonamide can be achieved through the
reaction of 2,5-dichlorobenzenesulfonyl chloride with aniline. While a specific protocol for this
exact molecule is not readily available in the reviewed literature, a detailed methodology for a
closely related isomer, N-(2,5-Dichlorophenyl)benzenesulfonamide, provides a robust template.

Synthesis of N-(2,5-Dichlorophenyl)benzenesulfonamide:[2]

o Preparation of Benzenesulfonyl Chloride: Chloroform (40 ml) is added to benzene (10 ml)
and the solution is cooled to 0°C. Chlorosulfonic acid (25 ml) is then added dropwise. After
the initial evolution of hydrogen chloride gas subsides, the reaction mixture is brought to
room temperature and subsequently poured over crushed ice. The chloroform layer,
containing the benzenesulfonyl chloride, is separated and washed with cold water. The
chloroform is then evaporated.

o Sulfonamide Formation: The resulting benzenesulfonyl chloride is reacted with a
stoichiometric amount of 2,5-dichloroaniline. The mixture is boiled for ten minutes.

 Purification: The reaction mixture is cooled to room temperature and then added to 100 ml of
ice-cold water. The resulting solid product is collected by suction filtration and washed
thoroughly with cold water. The crude product is then recrystallized from dilute ethanol to a
constant melting point to yield pure N-(2,5-Dichlorophenyl)benzenesulfonamide.

Potential Biological Activity

While specific studies on the biological activity of 2,5-dichloro-N-phenylbenzenesulfonamide
are limited, the broader class of benzenesulfonamide derivatives has been the subject of
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extensive research, revealing a wide range of pharmacological activities.
Benzenesulfonamide derivatives have demonstrated potential as:

e Anti-inflammatory agents: Certain compounds have shown significant inhibition of
carrageenan-induced rat paw edema.

o Antimicrobial agents: Various derivatives have exhibited potent activity against a range of
bacteria and fungi, including E. coli, S. aureus, and C. albicans.

o Antioxidants: Some benzenesulfonamides have displayed antioxidant properties comparable
to Vitamin C.

Furthermore, a related compound, 2,5-dichloro-N-(5-chloro-1,3-benzoxazol-2-
yl)benzenesulfonamide, has been identified as an inhibitor of Fructose-1,6-bisphosphatase 1, a
key enzyme in gluconeogenesis. Additionally, other chlorine-substituted benzenesulfonamide
complexes have shown promising protistocidal activity. These findings suggest that 2,5-
dichloro-N-phenylbenzenesulfonamide may also possess interesting biological properties
worthy of investigation.

Diagrams

Synthesis Workflow for N-(2,5-Dichlorophenyl)benzenesulfonamide
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Step 1: Preparation of Benzenesulfonyl Chloride

Reaction at 0°C

Benzenesulfonyl Chloride

Step 2: Sulfonamide Formation Step 3: Purification

(Dilute Ethanol)

Click to download full resolution via product page

Caption: General synthesis workflow for N-aryl-benzenesulfonamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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